Cas no 5099-02-5 (1-Naphthalenol, 2-[(2-methoxyphenyl)azo]-)
![1-Naphthalenol, 2-[(2-methoxyphenyl)azo]- structure](https://www.kuujia.com/scimg/cas/5099-02-5x500.png)
5099-02-5 structure
Product name:1-Naphthalenol, 2-[(2-methoxyphenyl)azo]-
1-Naphthalenol, 2-[(2-methoxyphenyl)azo]- Chemical and Physical Properties
Names and Identifiers
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- 1-Naphthalenol, 2-[(2-methoxyphenyl)azo]-
- 2-[2-(2-Methoxyphenyl)hydrazinylidene]naphthalen-1(2H)-one
- DTXSID70789739
- SCHEMBL484133
- 5099-02-5
-
- Inchi: InChI=1S/C17H14N2O2/c1-21-16-9-5-4-8-14(16)18-19-15-11-10-12-6-2-3-7-13(12)17(15)20/h2-11,20H,1H3
- InChI Key: FPQSQKUQTJWRSZ-UHFFFAOYSA-N
- SMILES: COC1=CC=CC=C1N=NC2=C(C3=CC=CC=C3C=C2)O
Computed Properties
- Exact Mass: 278.10562
- Monoisotopic Mass: 278.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.2Ų
- XLogP3: 4.6
Experimental Properties
- PSA: 54.18
1-Naphthalenol, 2-[(2-methoxyphenyl)azo]- Related Literature
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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J. Sayago,U. Shafique,F. Soavi,F. Cicoira,C. Santato J. Mater. Chem. C, 2014,2, 10273-10276
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Nadia Sebbar,Henning Bockhorn,Joseph W. Bozzelli Phys. Chem. Chem. Phys., 2002,4, 3691-3703
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Lamiaa A. Hassan,Sara M. Shatat,Basma M. Eltanany,Samah S. Abbas Anal. Methods, 2019,11, 3198-3211
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Long Chen,Lingyu Zang,Luhua Chen,Jinchao Wu,Chengming Jiang,Jinhui Song CrystEngComm, 2021,23, 5337-5344
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